3-fluoro-N-(3-(2-phenylmorpholino)propyl)benzamide

• IUPAC Name: 3-fluoro-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide
• InChI: InChI=1S/C20H23FN2O2/c21-18-9-4-8-17(14-18)20(24)22-10-5-11-23-12-13-25-19(15-23)16-6-2-1-3-7-16/h1-4,6-9,14,19H,5,10-13,15H2,(H,22,24)
• InChI Key: PJDYFIVVVNZXEW-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CCCNC(=O)C2=CC(=CC=C2)F)C3=CC=CC=C3
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol
• CAS No.: 954046-71-0

Description

3-Fluoro-N-(3-(2-phenylmorpholino)propyl)benzamide is a chemical compound with the molecular formula C20H23FN2O2 and a molecular weight of 342.40.

Scientific Research Applications

Crystallography and Material Science

Polymorphism and Crystal Packing

The study of disorder-induced concomitant polymorphism in related compounds has revealed how molecular conformation and subtle variations in hydrogen bonds and weak intermolecular interactions result in packing polymorphism. This research provides insights into the stability and formation of different crystalline forms, which is crucial for understanding the material properties of such compounds (Chopra & Row, 2008). Additionally, the analysis of dimorphic forms in non-centrosymmetric environments from prochiral molecules highlights the cooperative interplay of strong hydrogen bonds and weak intermolecular interactions, guiding the design of new materials with specific crystallographic properties (Chopra & Row, 2005).

Short H-Bonds with Organic Fluorine

Experimental and theoretical characterizations of short H-bonds with organic fluorine in molecular crystals challenge the traditional understanding of hydrogen bonding, expanding the scope of molecular interactions that can be harnessed in designing novel materials (Panini & Chopra, 2014).

Medicinal Chemistry and Pharmacology

Antitumor Activity

Research into synthetic benzamide derivatives, such as MS-27-275, has demonstrated marked in vivo antitumor activity against human tumors, suggesting that these compounds could provide a novel chemotherapeutic strategy for cancers insensitive to traditional antitumor agents (Saito et al., 1999).

Antimicrobial Activity

Studies on fluorinated derivatives of 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) have shown significant antifungal and antibacterial activity, particularly against fungi and Gram-positive microorganisms, offering potential for the development of new antimicrobial agents (Carmellino et al., 1994).

Synthesis and Application in Organic Chemistry

The synthesis of fluorinated heterocycles through methodologies like Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination underscores the broad applicability of these processes in medicinal chemistry and synthesis, enabling the conversion of triflamide into a wide range of functional groups (Wang, Mei, & Yu, 2009).